![molecular formula C15H18N4O3S B2387826 (2,4-Dimethylthiazol-5-yl)(3-((3-methoxypyrazin-2-yl)oxy)pyrrolidin-1-yl)methanone CAS No. 2034253-70-6](/img/structure/B2387826.png)
(2,4-Dimethylthiazol-5-yl)(3-((3-methoxypyrazin-2-yl)oxy)pyrrolidin-1-yl)methanone
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Description
(2,4-Dimethylthiazol-5-yl)(3-((3-methoxypyrazin-2-yl)oxy)pyrrolidin-1-yl)methanone is a useful research compound. Its molecular formula is C15H18N4O3S and its molecular weight is 334.39. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Applications
Research on similar compounds demonstrates significant antimicrobial properties. For example, the synthesis and evaluation of pyridine derivatives indicate variable and modest activity against bacteria and fungi, suggesting potential applications in developing new antimicrobial agents (Patel, Agravat, & Shaikh, 2011). Similarly, organotin(IV) complexes with certain ligands have shown promising antibacterial activities, highlighting their potential as drug candidates (Singh, Singh, & Bhanuka, 2016).
Chemical Synthesis and Characterization
The synthesis of complex molecules involves intricate chemical reactions and characterizations. For instance, the preparation of dimethyl sulfomycinamate through a series of steps highlights the complexity and efficiency of synthesizing heterocyclic compounds, which could be relevant to the synthesis of "(2,4-Dimethylthiazol-5-yl)(3-((3-methoxypyrazin-2-yl)oxy)pyrrolidin-1-yl)methanone" (Bagley, Dale, Xiong, & Bower, 2003).
Applications in Sensor Development
Compounds with specific chemical structures can serve as sensors for detecting metal ions, as demonstrated by a Schiff base that acts as a colorimetric sensor for Fe(III) and a "turn-on" fluorescent sensor for Al(III), suggesting potential applications in environmental monitoring and analytical chemistry (Soufeena & Aravindakshan, 2019).
Heterocyclic Compound Studies
The study of heterocyclic compounds is crucial in organic chemistry and pharmaceuticals, with research focusing on the synthesis, tautomerism, and applications of pyrazoles and pyridines providing insights into their chemical properties and potential uses (Ochi, Miyasaka, Kanada, & Arakawa, 1976).
Properties
IUPAC Name |
(2,4-dimethyl-1,3-thiazol-5-yl)-[3-(3-methoxypyrazin-2-yl)oxypyrrolidin-1-yl]methanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N4O3S/c1-9-12(23-10(2)18-9)15(20)19-7-4-11(8-19)22-14-13(21-3)16-5-6-17-14/h5-6,11H,4,7-8H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WQORBOTYTGEZMJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=N1)C)C(=O)N2CCC(C2)OC3=NC=CN=C3OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N4O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.